4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide

• Molecular Formula: C21H15FN2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide
• InChI: InChI=1S/C21H15FN2O2/c1-13-4-2-3-5-17(13)21-24-18-12-16(10-11-19(18)26-21)23-20(25)14-6-8-15(22)9-7-14/h2-12H,1H3,(H,23,25)
• InChI Key: UIXOFHRWEHTBQL-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)F

Description

4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide, also known as Compound A, is a chemical compound that has been of interest in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide A is not fully understood. However, it has been suggested that this compound A may act on various signaling pathways, including the NF-κB pathway and the PI3K/Akt pathway, to exert its therapeutic effects.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor properties. It has also been found to modulate the expression of various genes and proteins involved in cell signaling and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using 4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide A in lab experiments is its potential therapeutic properties, which make it a promising candidate for drug development. However, one limitation is that the exact mechanism of action of this compound A is not fully understood, which may make it difficult to optimize its therapeutic effects.

Future Directions

There are several future directions for the study of 4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide A. One direction is to further investigate its potential therapeutic properties in various fields, including neuroscience, oncology, and immunology. Another direction is to elucidate the exact mechanism of action of this compound A, which may lead to the development of more effective therapeutic agents. Additionally, the development of new synthesis methods for this compound A may allow for the optimization of its therapeutic properties.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide A involves several steps, including the reaction of 2-amino-5-fluorobenzonitrile with 2-methylphenyl isocyanate to form 2-(2-methylphenyl)-1,3-benzoxazole-5-carboxamide. This intermediate is then reacted with 4-fluorobenzoyl chloride to yield this compound A.

Scientific Research Applications

4-fluoro-N-[2-(2-methylphenyl)-1,3-benzoxazol-5-yl]benzamide A has been studied for its potential therapeutic properties in various fields, including neuroscience, oncology, and immunology. In neuroscience, this compound A has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In oncology, this compound A has been found to inhibit cancer cell growth and may be a potential anticancer agent. In immunology, this compound A has been shown to modulate immune responses and may be useful in the treatment of autoimmune diseases.